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Compound of Interest

Compound Name: 2-oxoglutaryl-CoA

Cat. No.: B15550152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of commercial sources for high-purity 2-
oxoglutaryl-CoA, a critical intermediate in the citric acid cycle, and its applications in research

and drug development. It includes application notes, detailed experimental protocols, and

visualizations to facilitate its use in the laboratory.

Commercial Availability
High-purity 2-oxoglutaryl-CoA is available from specialized biochemical suppliers. While a

comprehensive list is challenging to maintain due to fluctuating stock and catalog changes,

researchers can inquire with the following reputable vendors known for supplying enzyme

substrates and cofactors:

MedchemExpress: Appears to offer 2-oxoglutaryl-CoA. Researchers should contact them

directly for the most up-to-date information on purity, formulation, and availability.[1]

Sigma-Aldrich (Merck): A well-established supplier of a vast range of biochemicals. While a

direct product link was not immediately found, they are a primary source for similar

compounds and custom synthesis inquiries are often possible.

Cayman Chemical: Specializes in lipids, enzyme inhibitors, and assay kits. They are a

potential source for 2-oxoglutaryl-CoA or related derivatives.
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Santa Cruz Biotechnology: Offers a wide array of biochemicals for research.

Table 1: Representative Commercial Product Information for 2-Oxoglutaryl-CoA

Parameter Representative Data Source

Product Name 2-Oxoglutaryl-coenzyme A MedchemExpress[1]

Synonyms
2-Oxoglutaryl-CoA, α-

Ketoglutaryl-CoA
PubChem

Molecular Formula C₂₆H₄₀N₇O₂₀P₃S MedchemExpress[1]

Molecular Weight 895.62 g/mol MedchemExpress[1]

Purity
Typically >95% (Contact

supplier for specific lot CoA)
General Supplier Information

Formulation

Typically supplied as a

lyophilized powder or a frozen

solution.

General Supplier Information

Storage
Store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.
General Supplier Information

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) from the

supplier to obtain precise data on purity, formulation, and storage conditions.

Application Notes
In Vitro Enzyme Assays
High-purity 2-oxoglutaryl-CoA is a critical substrate for studying the kinetics and regulation of

the α-ketoglutarate dehydrogenase (α-KGDH) complex, a key control point in the citric acid

cycle.[2][3][4][5][6] In vitro assays using purified α-KGDH and 2-oxoglutaryl-CoA can be used

to:

Screen for inhibitors or activators of the α-KGDH complex.

Characterize the enzymatic mechanism and determine kinetic parameters (Km, Vmax).
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Investigate the effects of post-translational modifications or allosteric regulators on enzyme

activity.

The activity of the α-KGDH complex is typically monitored by measuring the rate of NADH

production, which has a characteristic absorbance at 340 nm.[3]

Metabolic Pathway Analysis
2-Oxoglutaryl-CoA can be used as a standard in metabolomics studies to identify and quantify

its levels in biological samples. This is crucial for understanding the metabolic flux through the

citric acid cycle and identifying metabolic bottlenecks in various disease states.[7] Techniques

such as liquid chromatography-mass spectrometry (LC-MS) are often employed for the

sensitive and specific detection of acyl-CoA species.

Drug Discovery and Development
Given the central role of the α-KGDH complex in cellular metabolism, it is a potential target for

therapeutic intervention in diseases such as cancer and neurodegenerative disorders. High-

purity 2-oxoglutaryl-CoA is essential for the development and validation of high-throughput

screening assays to identify novel drug candidates that modulate the activity of this enzyme

complex.

Experimental Protocols
Protocol: In Vitro Assay of α-Ketoglutarate
Dehydrogenase (α-KGDH) Activity
This protocol is a representative method for measuring the activity of the α-KGDH complex

using 2-oxoglutaryl-CoA as a substrate. This is based on commercially available α-KGDH

activity assay kits.[2][3][4][5][6]

Materials:

High-purity 2-oxoglutaryl-CoA

Purified α-ketoglutarate dehydrogenase (α-KGDH) complex (or mitochondrial extract)

Assay Buffer (e.g., 50 mM potassium phosphate, 1 mM MgCl₂, pH 7.5)
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Cofactors:

Thiamine pyrophosphate (TPP)

Coenzyme A (CoA)

NAD⁺

96-well UV-transparent microplate

Microplate reader capable of measuring absorbance at 340 nm

Procedure:

Reagent Preparation:

Prepare a stock solution of 2-oxoglutaryl-CoA in the assay buffer. The final concentration

in the assay will typically be in the low micromolar range.

Prepare stock solutions of TPP, CoA, and NAD⁺ in the assay buffer.

Prepare the α-KGDH enzyme solution in the assay buffer. The optimal concentration

should be determined empirically.

Assay Reaction:

Set up the reaction mixture in each well of the 96-well plate as described in Table 2.

Include appropriate controls (e.g., no enzyme, no substrate).

Initiate the reaction by adding the α-KGDH enzyme solution.

Immediately place the plate in the microplate reader.

Data Acquisition:

Measure the increase in absorbance at 340 nm over time (kinetic mode) at a constant

temperature (e.g., 37°C). The rate of NADH production is directly proportional to the α-

KGDH activity.
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Data Analysis:

Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time

curve.

Use the Beer-Lambert law (ε for NADH at 340 nm = 6220 M⁻¹cm⁻¹) to convert the rate of

change in absorbance to the rate of NADH production.

Table 2: α-KGDH Activity Assay Reaction Mixture

Component Volume (µL) Final Concentration

Assay Buffer X -

2-Oxoglutaryl-CoA 10 0.5 mM

TPP 5 0.2 mM

CoA 5 0.1 mM

NAD⁺ 10 2 mM

α-KGDH Enzyme 10 Variable

Total Volume 100

Visualizations
Signaling Pathway: The Citric Acid Cycle
The following diagram illustrates the central role of 2-oxoglutaryl-CoA in the citric acid cycle

(Krebs cycle).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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